![molecular formula C11H17FO4 B2722685 Ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate CAS No. 1260796-05-1](/img/structure/B2722685.png)
Ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate
Overview
Description
Ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate is a chemical compound with the molecular formula C11H17FO4 . It has a molecular weight of 232.25 . The compound is colorless to yellow in physical form .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H17FO4/c1-2-14-9(13)10(12)3-5-11(6-4-10)15-7-8-16-11/h2-8H2,1H3
. The compound’s structure is characterized by a spirocyclic system, which includes a fluorine atom at the 8th position . Physical And Chemical Properties Analysis
This compound is a colorless to yellow liquid . It has a molecular weight of 232.25 .Scientific Research Applications
- Ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate serves as a valuable intermediate in organic synthesis. Researchers use it to create other compounds containing carboxylic acid groups. These derivatives find applications in drug development, agrochemicals, and materials science .
- This compound plays a role in the preparation of arylcyclohexanones. These molecules are essential in the synthesis of pharmaceuticals, including analgesics (pain relievers) and other therapeutic agents .
- Researchers explore this compound as a potential metalloproteinase inhibitor. Metalloproteinases are enzymes involved in tissue remodeling, and inhibiting them can have therapeutic implications in conditions like cancer and inflammation .
- The compound is investigated for its effects on the TRPM8 receptor. TRPM8 is a cold-sensing ion channel implicated in pain and thermoregulation. Modulating this receptor could lead to novel treatments for pain and related disorders .
- This compound participates in the synthesis of benzimidazole derivatives. Benzimidazoles have diverse biological activities, including antiviral, antifungal, and anticancer properties .
- Apoptosis (programmed cell death) is crucial for maintaining tissue homeostasis. Researchers explore this compound’s potential as an apoptosis-inducing agent, which could be relevant in cancer therapy and other disease contexts .
Organic Synthesis Intermediate
Arylcyclohexanone Preparation
Metalloproteinase Inhibitors
Therapeutic TRPM8 Receptor Modulators
Benzimidazole Derivatives
Apoptosis-Inducing Agents
Safety and Hazards
properties
IUPAC Name |
ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17FO4/c1-2-14-9(13)10(12)3-5-11(6-4-10)15-7-8-16-11/h2-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIKUVGPOFUCQMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCC2(CC1)OCCO2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17FO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.